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Compound of Interest

Compound Name: Tin tetrachloride

Cat. No.: B050977 Get Quote

Technical Support Center: Anhydrous Tin
Tetrachloride
This guide provides essential safety information, troubleshooting advice, and handling

protocols for the use of anhydrous tin tetrachloride (SnCl₄) in research and development

settings.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with anhydrous tin tetrachloride?

A1: Anhydrous tin tetrachloride is a corrosive substance that can cause severe skin burns and

eye damage.[1][2] It is harmful if inhaled and may cause respiratory irritation.[1][2] The vapor is

heavier than air and can accumulate in low-lying areas.[3] It reacts violently with water and

moist air, producing corrosive hydrogen chloride gas.[3][4][5][6]

Q2: What personal protective equipment (PPE) is required when handling anhydrous tin
tetrachloride?

A2: A comprehensive list of required PPE includes:

Eye Protection: Chemical goggles or a face shield are necessary. Contact lenses should not

be worn.[1]
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Hand Protection: Neoprene or nitrile rubber gloves are recommended.[1]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][7]

Respiratory Protection: Use a respirator if there is a risk of inhalation.[1] A chemical

protection suit, including self-contained breathing apparatus, may be necessary for large

spills or emergencies.[3][7]

Q3: How should anhydrous tin tetrachloride be stored?

A3: Proper storage is crucial for safety. Key storage requirements include:

Container: Keep the container tightly closed and in a well-ventilated place.[1][3][7] The

packaging should be airtight and unbreakable.[3]

Conditions: Store in a dry, cool, and well-ventilated area, away from heat and direct sunlight.

[2][8] It should be stored under an inert gas as it is sensitive to air and moisture.

Compatibility: Store separately from incompatible materials such as acids, bases, oxidizers,

water, alcohols, and certain metals.[1][2][4][9]

Q4: What should I do in case of a spill?

A4: In the event of a spill, evacuate the area immediately.[3][7] For small spills, cover with a

dry, non-combustible absorbent material like sand or earth, and then collect it into a loosely

covered plastic container for disposal.[10] Do not use water on the spill itself, as it will react

violently.[6][10] Ensure the cleanup crew is equipped with the proper PPE.[1]

Q5: What is the proper first aid procedure for exposure to anhydrous tin tetrachloride?

A5:

Inhalation: Move the victim to fresh air and keep them at rest. Seek immediate medical

attention.[1][3]

Skin Contact: Immediately wash the affected area with plenty of soap and water and seek

immediate medical attention.[1] Remove contaminated clothing.[1]
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Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact lenses if

present and easy to do. Continue rinsing and get immediate medical attention.[3][7]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[3][7]

Troubleshooting Guides
Issue: A white fume is observed when opening a container of anhydrous tin tetrachloride.

Cause: The fuming is likely due to the reaction of anhydrous tin tetrachloride with moisture

in the air, producing hydrochloric acid fumes.[4][6]

Solution: Handle the material in a fume hood or a glove box with a dry atmosphere. Ensure

the container is sealed tightly when not in use.

Issue: The material appears discolored or contains solid precipitates.

Cause: This could indicate contamination or decomposition, possibly from exposure to

moisture or incompatible materials.

Solution: Do not use the material if its integrity is questionable. Dispose of it according to

your institution's hazardous waste guidelines.

Issue: A container of anhydrous tin tetrachloride has been compromised (e.g., cracked or

leaking).

Cause: Improper handling or storage can lead to container damage.

Solution: Immediately evacuate the area and follow the spill cleanup procedures outlined in

the FAQs. Do not attempt to handle the damaged container without appropriate PPE.

Quantitative Data Summary
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Property Value Source

Chemical Formula SnCl₄ [1]

Appearance
Colorless or slightly yellow

fuming liquid
[3][11]

Odor Pungent, acrid [3][11]

Boiling Point 114 °C (237 °F) [2]

Melting Point -33 °C (-27 °F) [2]

Vapor Density (air=1) 9.0 [3]

OSHA PEL (as TWA) 2 mg/m³ [3]

Standard Operating Procedures
Handling Anhydrous Tin Tetrachloride

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[1]

Work in a well-ventilated fume hood.

Don all required personal protective equipment (PPE) as outlined in the FAQs.

Dispensing:

Handle under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with air and

moisture.

Use clean, dry, and compatible dispensing tools (e.g., glass or PTFE).

Keep the primary container sealed as much as possible.

Post-Handling:

Tightly seal the container immediately after use.
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Clean any contaminated surfaces with an appropriate neutralizing agent.

Wash hands thoroughly with soap and water after handling.[1]

Properly dispose of any contaminated materials as hazardous waste.

Storage of Anhydrous Tin Tetrachloride
Container Management:

Ensure the container is properly labeled with the chemical name and hazard warnings.

Inspect containers regularly for any signs of damage or leaks.

Storage Location:

Store in a designated corrosives cabinet.

The storage area must be cool, dry, and well-ventilated.[1][2][7]

Ensure the storage area is separate from incompatible materials.[1][3][9]

Visual Guides

Preparation Handling Post-Handling

Don PPE Work in Fume Hood Dispense Under
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Click to download full resolution via product page

Caption: Workflow for the safe handling of anhydrous tin tetrachloride.
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Caption: Emergency response procedure for an anhydrous tin tetrachloride spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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